Cas no 1781329-92-7 (tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate
• CAS No: 1781329-92-7
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 5103026
• Update Time: 2026-03-03

tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate

• Inchi： 1S/C10H14F2N2O2/c1-9(2,3)16-8(15)14-5-7(4-13)10(11,12)6-14/h7H,5-6H2,1-3H3
• InChI Key： HGPAABUAAQRGTE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C#N)C(F)(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate

tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate, with the CAS number 1781329-92-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a cyano group and two fluorine atoms at the 3-position, along with a tert-butyl ester group at the 1-position. Its structure not only imparts interesting chemical properties but also makes it a valuable building block in various research and industrial applications.

The synthesis of tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate typically involves multi-step organic reactions, often utilizing fluorination techniques and esterification processes. Recent advancements in fluorination methodologies have enabled more efficient and selective syntheses of such compounds, reducing the overall cost and improving the purity of the final product. The incorporation of fluorine atoms into organic molecules is known to enhance their stability, lipophilicity, and bioavailability, making this compound particularly appealing for drug development.

In terms of chemical properties, tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate exhibits a high degree of thermal stability and chemical inertness due to the electron-withdrawing effects of the cyano and fluorine substituents. These substituents also influence the electronic properties of the molecule, making it a potential candidate for use in electrophilic aromatic substitution reactions or as a nucleophile in various coupling reactions. Recent studies have explored its role as an intermediate in the synthesis of complex heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The application of tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate extends beyond traditional organic synthesis. Its unique structure has been leveraged in the development of advanced materials, such as fluoropolymers and high-performance coatings. The presence of fluorine atoms contributes to improved resistance to environmental factors like UV radiation and chemical corrosion, making these materials suitable for aerospace and automotive industries.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. The cyano group and fluorine substituents can be further modified to enhance bioavailability and target specificity. Recent research has focused on its potential as an inhibitor of certain enzymes involved in metabolic disorders, highlighting its potential therapeutic applications.

The increasing demand for sustainable and efficient synthetic methods has led to innovative approaches in the production of tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate. Green chemistry principles are being integrated into its synthesis to minimize waste and reduce environmental impact. For instance, catalytic fluorination techniques using transition metal catalysts have been explored to achieve higher yields with lower energy consumption.

In conclusion, tert-butyl 4-cyano-3,3-difluoropyrrolidine-1-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.